Cas no 905685-77-0 (N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethanesulfonamide)

• Product Name: N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethanesulfonamide
• CAS No: 905685-77-0
• MF: C₁₂H₁₆N₂O₄S
• MW: 284.331441879272
• CID: 6065651
• PubChem ID: 16822423
• Update Time: 2025-05-20

N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethanesulfonamide
• Methanesulfonamide, N-[1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinyl]-
• 905685-77-0
• N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methanesulfonamide
• AKOS024658667
• F2541-0097
• N-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methanesulfonamide
• HMS1656D11
• AB00679465-01

• Inchi： 1S/C12H16N2O4S/c1-18-11-5-3-10(4-6-11)14-8-9(7-12(14)15)13-19(2,16)17/h3-6,9,13H,7-8H2,1-2H3
• InChI Key： QHRQTIUMUYLCJD-UHFFFAOYSA-N
• SMILES： CS(NC1CC(=O)N(C2=CC=C(OC)C=C2)C1)(=O)=O

Computed Properties

• Exact Mass: 284.08307817g/mol
• Monoisotopic Mass: 284.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 551.4±60.0 °C(Predicted)
• pka: 9.44±0.20(Predicted)

Additional information on N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethanesulfonamide

N-1-(4-Methoxyphenyl)-5-Oxopyrrolidin-3-Ylmethanesulfonamide: A Comprehensive Overview

The compound with CAS No. 905685-77-0, known as N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethanesulfonamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

N-1-(4-methoxyphenyl)-5-Oxopyrrolidin-3-Ylmethanesulfonamide is characterized by its complex structure, which includes a methanesulfonamide group attached to a pyrrolidinone ring. The presence of the methoxyphenyl group introduces additional electronic and steric effects, enhancing the compound's versatility. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

One of the key aspects of this compound is its biological activity, which has been extensively investigated in recent research. For instance, studies have demonstrated its ability to modulate enzyme activity, making it a potential candidate for enzyme inhibitors. The methanesulfonamide group plays a crucial role in this activity by providing hydrogen bonding capabilities, which are essential for interactions with biological targets.

The synthesis of N-1-(4-methoxyphenyl)-5-Oxopyrrolidin-3-Ylmethanesulfonamide involves a multi-step process that combines advanced organic synthesis techniques. Researchers have optimized the synthesis pathway to improve yield and purity, ensuring that the compound can be produced efficiently for further studies. The use of protecting groups and stereochemical control are critical steps in this synthesis, ensuring the desired stereochemistry and functionality of the final product.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a selective inhibitor of certain enzymes makes it a valuable tool in pharmacological research. Additionally, its structural features suggest potential applications in materials science, particularly in the development of advanced polymers or coatings with unique properties.

Recent advancements in computational chemistry have also contributed significantly to our understanding of this compound's properties. Molecular modeling studies have provided insights into its intermolecular interactions, stability, and reactivity under various conditions. These findings have been instrumental in guiding further experimental work and optimizing its use in practical applications.

Furthermore, the environmental impact of N-1-(4-methoxyphenyl)-5-Oxopyrrolidin-3-Ylmethanesulfonamide has been a topic of interest. Researchers have evaluated its biodegradability and toxicity profiles, ensuring that its use aligns with sustainable practices. These studies have demonstrated that the compound exhibits low toxicity and favorable biodegradation characteristics, making it suitable for eco-friendly applications.

In conclusion, N-1-(4-methoxyphenyl)-5-Oxopyrrolidin-3-Ylmethanesulfonamide (CAS No. 905685-77-0) is a versatile and promising compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with its favorable biological and chemical properties, positions it as a valuable asset in both academic and industrial research settings. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.